Cas no 73681-04-6 (sodium 5-ethyl-6-oxo-5-pentyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate)

• Product name: sodium 5-ethyl-6-oxo-5-pentyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate
• CAS No: 73681-04-6
• MF: C₁₁H₁₇N₂NaO₂S
• MW: 264.319652318954
• CID: 1765831
• PubChem ID: 23704125

sodium 5-ethyl-6-oxo-5-pentyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate Chemical and Physical Properties

Names and Identifiers

• sodium 5-ethyl-6-oxo-5-pentyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate
• sodium,5-ethyl-5-pentyl-2-sulfanylidenepyrimidin-3-ide-4,6-dione
• BARBITURIC ACID, 5-ETHYL-5-PENTYL-2-THIO-, SODIUM SALT
• 5-Ethyl-5-pentyl-2-thiobarbituric acid sodium salt
• 73681-04-6
• Sodium 5-ethyl-5-pentyl-2-thiobarbiturate

• Inchi： InChI=1S/C11H18N2O2S.Na/c1-3-5-6-7-11(4-2)8(14)12-10(16)13-9(11)15;/h3-7H2,1-2H3,(H2,12,13,14,15,16);/q;+1/p-1
• InChI Key： CLTSTPYGDCKHKY-UHFFFAOYSA-M
• SMILES： CCCCCC1(C(=O)NC(=S)[N-]C1=O)CC.[Na+]

Computed Properties

• Exact Mass: 264.09084324g/mol
• Monoisotopic Mass: 264.09084324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3Ų